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Compound of Interest

Compound Name: 3-Bromoisothiazole

Cat. No.: B1283494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Bromoisothiazole, a heterocyclic compound of interest in pharmaceutical and

agrochemical research. The information is presented to facilitate its use as a building block in

the synthesis of more complex molecules.[1][2]

Core Physicochemical Data
The fundamental physicochemical properties of 3-Bromoisothiazole are summarized in the

table below. It is important to note that some variation exists in the reported values across

different suppliers and databases, which may be attributable to differences in purity or

measurement conditions.
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Property Value Source(s)

Molecular Formula C₃H₂BrNS [1][3][4]

Molecular Weight 164.02 g/mol [3][4]

Appearance
Colorless to light yellow or pale

brown liquid
[1][3][5]

Melting Point 34 - 37 °C [5]

Boiling Point
85.6 ± 23.0 °C (Predicted) 198

- 200 °C
[3] [5]

Density
1.857 ± 0.06 g/cm³ (Predicted)

1.81 g/cm³
[3] [5]

Solubility
Moderately soluble in organic

solvents. Insoluble in water.[5]
[1][5]

pKa (Predicted) -0.49 ± 0.12 [3]

Flash Point 82.3 °C [5]

CAS Number 55512-82-8 [1][4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 3-
Bromoisothiazole are not readily available in the public domain. However, standard

methodologies for organic compounds are applicable and are outlined below.

Determination of Melting Point
The melting point of a solid organic compound can be determined using a melting point

apparatus.[6]

Sample Preparation: A small, dry sample of 3-Bromoisothiazole is finely powdered and

packed into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded as the melting range.

Determination of Boiling Point
The boiling point of a liquid organic compound can be determined by simple distillation.[6]

Apparatus Setup: A distillation flask is charged with a sample of 3-Bromoisothiazole and a

few boiling chips. The flask is connected to a condenser, and a thermometer is positioned so

that the top of the bulb is level with the side arm of the distillation head.

Heating: The flask is gently heated.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature at which the vapor temperature remains constant while the liquid is distilling is

recorded as the boiling point.[6] This is the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.

Determination of Solubility
The solubility of 3-Bromoisothiazole in various solvents can be determined by the shake-flask

method.[7]

Sample Preparation: An excess amount of 3-Bromoisothiazole is added to a known volume

of the solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., by shaking or stirring) at a constant temperature

for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.

Separation and Analysis: The saturated solution is allowed to stand, and a sample of the

clear supernatant is carefully removed. The concentration of 3-Bromoisothiazole in the
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aliquot is then determined using a suitable analytical technique, such as UV-Vis

spectroscopy, gas chromatography (GC), or high-performance liquid chromatography

(HPLC).

Logical Relationships of Physicochemical
Properties
The molecular structure of 3-Bromoisothiazole dictates its physical and chemical properties.

The following diagram illustrates the logical relationships between its structural features and

key physicochemical characteristics.

Molecular Structure

Physicochemical Properties

Observable Properties

3-Bromoisothiazole
C₃H₂BrNS

Nitrogen & Sulfur
Heteroatoms Bromine AtomIsothiazole Ring

Molecular Weight
(164.02 g/mol)Polarity Chemical Reactivity

Inductive Effect
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Intermolecular Forces
(Dipole-Dipole, van der Waals)
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(Moderate in organic solvents)Boiling Point Melting Point Synthetic Utility

(Building Block)
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Click to download full resolution via product page

Caption: Relationship between the structure and properties of 3-Bromoisothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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